Cas no 927965-80-8 (2-amino-1-(4-chlorophenyl)ethyldimethylamine)

• Product Name: 2-amino-1-(4-chlorophenyl)ethyldimethylamine
• CAS No: 927965-80-8
• MF: C₁₀H₁₅ClN₂
• MW: 198.692501306534
• MDL: MFCD08667746
• CID: 3154234
• PubChem ID: 16641351
• Update Time: 2025-06-09

2-amino-1-(4-chlorophenyl)ethyldimethylamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorophenyl)-N1,N1-dimethylethane-1,2-diamine
• EN300-97274
• MFCD08667746
• AKOS016040631
• 927965-80-8
• BS-33211
• G37741
• [2-amino-1-(4-chlorophenyl)ethyl]dimethylamine
• 1-(4-chlorophenyl)-N,N-dimethylethane-1,2-diamine
• AKOS000146969
• CMB96580
• SCHEMBL19376998
• 2-amino-1-(4-chlorophenyl)ethyldimethylamine

• MDL： MFCD08667746
• Inchi： 1S/C10H15ClN2/c1-13(2)10(7-12)8-3-5-9(11)6-4-8/h3-6,10H,7,12H2,1-2H3
• InChI Key： MIDAWEXSYYTARE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CN)N(C)C

Computed Properties

• Exact Mass: 198.0923762Da
• Monoisotopic Mass: 198.0923762Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.3Ų

Additional information on 2-amino-1-(4-chlorophenyl)ethyldimethylamine

Recent Advances in the Study of 2-amino-1-(4-chlorophenyl)ethyldimethylamine (CAS: 927965-80-8)

The compound 2-amino-1-(4-chlorophenyl)ethyldimethylamine (CAS: 927965-80-8) has recently garnered significant attention in the chemical, biological, and pharmaceutical research communities. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The latest research efforts have focused on elucidating its pharmacological properties, synthetic pathways, and potential clinical uses. This brief aims to provide a comprehensive overview of the most recent findings related to this compound.

Recent studies have highlighted the role of 2-amino-1-(4-chlorophenyl)ethyldimethylamine as a potential intermediate in the synthesis of novel psychoactive substances (NPS). Its structural similarity to known stimulants has prompted investigations into its pharmacological effects, particularly in the central nervous system. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits moderate affinity for dopamine and serotonin receptors, suggesting possible applications in the treatment of neurological disorders. However, further in vivo studies are required to validate these findings.

In addition to its neurological implications, 2-amino-1-(4-chlorophenyl)ethyldimethylamine has been explored for its antimicrobial properties. A study conducted by researchers at the University of Cambridge (2024) revealed that derivatives of this compound exhibit significant activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell membrane integrity, making it a promising candidate for the development of new antibiotics. These findings were corroborated by in vitro assays and molecular docking studies.

The synthetic pathways for 2-amino-1-(4-chlorophenyl)ethyldimethylamine have also been a focal point of recent research. A team at MIT developed an efficient, scalable synthesis route using palladium-catalyzed cross-coupling reactions, as detailed in their 2023 publication in Organic Letters. This method offers higher yields and fewer byproducts compared to traditional approaches, which could facilitate large-scale production for further pharmacological testing. The study also emphasized the importance of optimizing reaction conditions to minimize the formation of impurities.

Despite these advancements, challenges remain in the development of 2-amino-1-(4-chlorophenyl)ethyldimethylamine for therapeutic use. Pharmacokinetic studies indicate that the compound has a relatively short half-life in vivo, necessitating the development of prodrug formulations or structural modifications to enhance its stability. Additionally, preliminary toxicity assessments have raised concerns about potential hepatotoxicity at higher doses, underscoring the need for comprehensive safety evaluations. These issues were discussed in a recent review article in Expert Opinion on Drug Metabolism & Toxicology (2024).

Looking ahead, researchers are optimistic about the potential of 2-amino-1-(4-chlorophenyl)ethyldimethylamine to address unmet medical needs, particularly in the areas of infectious diseases and neurological disorders. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. Future studies will likely focus on optimizing the compound's pharmacological profile, exploring combination therapies, and conducting rigorous preclinical testing to ensure safety and efficacy.